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Compound of Interest

Compound Name:
YTTERBIUM(III) CHLORIDE

HEXAHYDRATE

Cat. No.: B1148365 Get Quote

Topic: Personal Protective Equipment for Handling YTTERBIUM(III) CHLORIDE
HEXAHYDRATE

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ytterbium(III) Chloride Hexahydrate. Adherence to these

procedures is essential for ensuring personal safety and proper disposal.

Hazard Identification and Classification
Ytterbium(III) Chloride Hexahydrate is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The key hazards are

summarized in the table below.

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2][3][4][5]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][2][3][4][5]

Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory Tract Irritation

H335: May cause respiratory irritation[1][2][3][4]

[6]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory to minimize exposure and ensure

personal safety.

Equipment Standard/Specification Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical safety goggles.[7]

To prevent eye contact with

dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[8]
To prevent skin contact.

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) if ventilation is

inadequate or dust is

generated.[7][8][9]

To prevent inhalation of dust.

Protective Clothing Laboratory coat.
To protect skin and personal

clothing from contamination.

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and the

safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Avoid generating dust.[4][8][10][11]

Avoid contact with skin and eyes.[6][8][10]

Wash hands thoroughly after handling.[1][2][4]

Do not eat, drink, or smoke in the handling area.[4]
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Storage:

Store in a tightly closed container.[4][9]

Keep in a dry, cool, and well-ventilated place.[2][9][11]

The material is hygroscopic; protect from moisture.[5][8][9]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate the area.

Wear appropriate PPE.[8]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[4][8]

Clean the spill area with a damp cloth.

Prevent the material from entering drains.[8][10]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[4][8][9]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][8]
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Disposal Plan
Ytterbium(III) Chloride Hexahydrate and its containers must be disposed of as hazardous

waste.

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1]

Do not empty into drains.[1]

Contaminated packaging should be treated as the substance itself.[1]

Workflow and Decision Making
The following diagram outlines the logical steps for safely handling Ytterbium(III) Chloride
Hexahydrate.
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Preparation

Handling

Post-Handling Emergency Procedures

Start: Handling Ytterbium(III) Chloride Hexahydrate

Assess Hazards
(Skin/Eye/Respiratory Irritant)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handle in a well-ventilated area (Fume Hood)

Avoid Dust Generation

Weighing and Handling

Clean Work Area Spill Occurs Personal Exposure

Dispose of Waste as Hazardous

Doff PPE

Wash Hands Thoroughly

Follow Spill Response Protocol Administer First Aid and Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ytterbium(III) Chloride Hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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